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Compound of Interest |

Compound Name: CAY10599

CAS No.: 1143573-33-4

Cat. No.: B592807
. J
Agonist)

Executive Summary & Biological Context

CAY10599 (CAS: 1143573-33-4) is a potent, selective agonist of the peroxisome proliferator-
activated receptor

(PPAR

).[1][2][3] While often labeled as "Not Classified" under GHS due to limited toxicological data,
its biological function—altering gene expression related to lipid metabolism and insulin
sensitization—mandates that it be treated as a bioactive hazardous agent.

The Core Safety Directive: Do not confuse "No GHS Classification” with "Safe." As a potent
pharmacological modulator (

), CAY10599 must be prevented from entering environmental water systems where it could
disrupt endocrine function in aquatic life. All disposal procedures must ensure complete thermal
destruction or chemical isolation.

Chemical & Physical Profile

Understanding the physical state is the first step in determining the waste stream.
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Property

Specification

Operational Implication

CAS Number

1143573-33-4

Use for waste labeling and

inventory tracking.

Molecular Formula

High carbon content; suitable

for incineration.

DMSO (>25 mg/mL), Ethanol

Critical: Once dissolved, the

hazard profile adopts the

Solubility properties of the solvent (e.g.,
(>25 mg/mL) . .
flammability of EtOH, skin
permeability of DMSO).
) Discard unused working
. Stable as solid (-20°C); ] ] )
Stability ] solutions immediately; do not
Solutions <24h
store long-term.
Treat as P-Listed equivalent
GHS Status Not Officially Classified (Acutely Toxic) out of an

abundance of caution.

Critical Safety Protocol: The "Carrier Effect"

Most researchers handle CAY10599 in solution, typically DMSO (Dimethyl sulfoxide).

e The Risk: DMSO is a penetration enhancer. While CAY10599 itself may not be a skin irritant,
DMSO can carry the compound directly through the dermal barrier and into the bloodstream.

e The Protocol:

o Glove Selection: Nitrile gloves are generally insufficient for prolonged DMSO contact. Use
Butyl Rubber or double-gloved Nitrile (change immediately upon splash).

o Engineering Controls: All weighing of the solid powder must occur inside a fume hood or
biological safety cabinet to prevent inhalation of bioactive dust.

Disposal Decision Logic
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The following workflow dictates the correct waste stream based on the physical state of the

reagent.
Start: Identify CAY10599 State
Is it Solid or Liquid?
Liquid Solution
Identify Solvent
DMSO / DMF Ethanol / Methanol Aqueous / Buffer (<1%) Solid Powder / Residue

Do NOT Drain Pour

Organic Solvent Waste

(Non-Halogenated) Contaminated Weigh Boats/Tips Expired Bulk Powder

inal Destruction

High-Temp Incineration
(Bioactive Waste)
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Figure 1: Decision matrix for segregating CAY10599 waste streams. Note that even aqueous
traces should be treated as organic waste to prevent aquatic contamination.

Detailed Disposal Procedures
A. Solid Waste (Powder & Contaminated Debris)

Applicability: Expired vials, contaminated spatula tips, weigh boats, and PPE.
o Containment: Place the primary container (vial) into a clear polyethylene bag.

e Secondary Containment: Place the bagged vial into a rigid, wide-mouth waste container
labeled "Solid Hazardous Waste - Bioactive."

e Labeling: The label must explicitly state:
o Chemical Name: CAY10599 (PPAR Agonist)[1][2][3]
o Hazards: Bioactive, Potential Endocrine Disruptor.

o Destruction: This stream must be routed for high-temperature incineration. Do not autoclave;
autoclaving may not fully degrade the complex aromatic structure of CAY10599.

B. Liquid Waste (Stock & Working Solutions)
Applicability: DMSO stocks, cell culture media containing >1

M CAY10599.

e Segregation:

o DMSO/Ethanol Solutions: Dispose of in the "Non-Halogenated Organic Solvent" carboy.

o Aqueous Solutions: Do not pour down the sink. Collect in a separate carboy labeled
"Agueous Waste with Trace Organics."
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» Compatibility Check: Ensure the waste carboy does not contain strong oxidizers (e.g.,
concentrated nitric acid), as mixing with organic solvents (Ethanol/DMSQO) can cause an
explosion.

e Rinsing: Triple-rinse empty vials with ethanol. Collect the rinsate into the organic waste
carboy. Deface the vial label and dispose of the glass in the "Sharps/Broken Glass" bin.

Emergency Spills & Exposure Response

If a spill occurs, immediate containment is required to prevent the spread of bioactive dust or

liquid.
1. ALERT 2. PPE UP 3. CONTAIN 4. CLEAN 5. DISPOSE
Notify personnel Double Nitrile Gloves Cover with absorbent pads Wipe with 10% Bleach All materials to
Isolate area N95/P100 Mask (Do not sweep dust) then 70% Ethanol Biohazard/Chem Waste

Click to download full resolution via product page

Figure 2: Immediate response workflow for CAY10599 spills. Emphasis is placed on preventing
dust generation.

Specific Spill Steps:

o Powder Spill: Do not dry sweep. Cover with a damp paper towel (soaked in water or ethanol)
to wet the powder, then wipe up. This prevents aerosolization.[4]

e Liquid Spill: Absorb with vermiculite or standard spill pads.

o Decontamination: The surface should be wiped with a mild surfactant followed by ethanol to
solubilize and remove lipophilic residues.

Regulatory & Compliance Notes

o US EPA (RCRA): While CAY10599 is not explicitly P-listed or U-listed, the "Generator
Knowledge" rule applies. You, as the generator, know it is bioactive. Therefore, it must be
managed as hazardous waste.
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e Aguatic Toxicity: PPAR agonists can affect reproduction in fish and amphibians. Zero
discharge to municipal sewer systems is the mandatory standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CAY10599 Safety & Disposal Protocol: A Field Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592807#cay10599-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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